Cas no 1020488-31-6 (2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide)

• Product Name: 2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide
• CAS No: 1020488-31-6
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5949863
• PubChem ID: 25281490
• Update Time: 2025-05-21

2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide
• 2-ethoxy-N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]acetamide
• 1020488-31-6
• SR-01000920151-1
• AKOS016391426
• F5030-0022
• 2-ethoxy-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)acetamide
• SR-01000920151

• Inchi： 1S/C17H18N4O2S/c1-3-23-10-16(22)19-15-9-12(2)20-21(15)17-18-14(11-24-17)13-7-5-4-6-8-13/h4-9,11H,3,10H2,1-2H3,(H,19,22)
• InChI Key： PBXYSZAJEIZFBM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=CC=C2)=CS1)(=O)COCC

Computed Properties

• Exact Mass: 342.11504700g/mol
• Monoisotopic Mass: 342.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide

Comprehensive Overview of 2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide (CAS No. 1020488-31-6)

The compound 2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide, identified by its CAS No. 1020488-31-6, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of heterocyclic acetamide derivatives, which are increasingly studied for their potential applications in pharmaceutical and agrochemical research. Its molecular structure features a pyrazole-thiazole core, a combination that has garnered attention due to its bioactivity and versatility in drug design. Researchers are particularly interested in its ethoxyacetamide moiety, which may influence solubility and binding affinity in biological systems.

In recent years, the demand for novel heterocyclic compounds like 2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide has surged, driven by advancements in medicinal chemistry and crop protection. A growing body of literature explores its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapies. The compound’s phenyl-thiazole segment is also noteworthy, as similar structures have shown promise in modulating inflammatory pathways, a hot topic in autoimmune disease research.

From a synthetic perspective, CAS No. 1020488-31-6 exemplifies the convergence of multicomponent reactions and green chemistry principles. Laboratories are optimizing its synthesis to reduce waste and improve yields, reflecting broader industry shifts toward sustainability. Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a common concern among purchasers searching for high-purity research chemicals. The compound’s stability under various conditions is another frequent query, highlighting the need for detailed storage guidelines.

The rise of AI-driven drug discovery has further amplified interest in 2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide. Computational models predict its interactions with biological targets, accelerating its profiling. Meanwhile, forums and academic discussions often debate its structure-activity relationship (SAR), a key focus for researchers designing analogs. As regulatory agencies emphasize safety-by-design, this compound’s low toxicity profile in preliminary studies positions it favorably for further development.

For suppliers and distributors, CAS No. 1020488-31-6 represents a niche but growing market. SEO data reveals searches for bulk suppliers and custom synthesis options, underscoring commercial interest. Its nomenclature—often abbreviated as ETPA in industry circles—requires clarity to avoid confusion with similarly named compounds. This attention to detail is crucial for compliance with REACH and other global chemical regulations, a recurring theme in procurement discussions.

In conclusion, 2-ethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]acetamide exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug discovery to material science, make it a compelling subject for ongoing research. As scientific and industrial communities prioritize precision medicine and sustainable solutions, this compound’s role is likely to expand, solidifying its relevance in the years ahead.